2-(2-(4-benzylpiperidin-1-yl)-2-oxoethyl)-8-phenyl-7,8-dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione

• IUPAC Name: 2-[2-(4-benzylpiperidin-1-yl)-2-oxoethyl]-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazine-3,4-dione
• InChI: InChI=1S/C25H27N5O3/c31-22(27-13-11-20(12-14-27)17-19-7-3-1-4-8-19)18-30-24(33)23(32)29-16-15-28(25(29)26-30)21-9-5-2-6-10-21/h1-10,20H,11-18H2
• InChI Key: ZAGXKDRWHQHUGD-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CC2=CC=CC=C2)C(=O)CN3C(=O)C(=O)N4CCN(C4=N3)C5=CC=CC=C5
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol

Description

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group to the molecule. The exact synthesis pathway would depend on the starting materials and the specific reactions used. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of the compound can be inferred from its name. The presence of a benzylpiperidin-1-yl group suggests a cyclic structure, while the oxoethyl group indicates the presence of a carbonyl group and an ethyl group. The phenyl group is a common aromatic ring, and the dihydroimidazo[2,1-c][1,2,4]triazine-3,4(2H,6H)-dione core suggests a complex ring system with multiple nitrogen atoms.

Chemical Reactions Analysis

The compound’s reactivity would likely be influenced by its functional groups. For example, the carbonyl group in the oxoethyl group could potentially undergo nucleophilic addition reactions. The nitrogen atoms in the ring system could also participate in various reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would be influenced by its functional groups and overall structure. For example, the presence of multiple nitrogen atoms could potentially make the compound basic. The aromatic rings could contribute to the compound’s stability and potentially its solubility in organic solvents.

Scientific Research Applications

Antimicrobial Activity

• 1,3,5-Triazine derivatives have been investigated for their antimicrobial potential. These compounds exhibit activity against both Gram-positive bacteria (such as Staphylococcus aureus) and Gram-negative bacteria (such as Escherichia coli). .
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Photoinduced Reactions

• A light-induced method has been developed for synthesizing azauracils, which are derivatives of 1,2,4-triazine. .

Biological Evaluation

• Researchers have explored new benzo[d][1,2,3]triazol-1-yl derivatives. .

Drug Design and Development

• . Their diverse biological activities warrant further investigation.

Materials Science

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Future Directions

Given the complexity of the compound and the potential for diverse biological activity, future research could focus on exploring its potential uses in medicine or other fields. Additionally, studies could be conducted to optimize the synthesis process and improve the yield of the compound.